Cas no 2580182-84-7 (2-{[(Tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic acid
• CAS No: 2580182-84-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6444145
• PubChem ID: 144344594
• Update Time: 2025-06-08

2-{[(Tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580182-84-7
• EN300-27733215
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic acid
• 2-{[(Tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic acid

• Inchi： 1S/C16H23NO4/c1-11-6-8-12(9-7-11)10-13(14(18)19)17(5)15(20)21-16(2,3)4/h6-9,13H,10H2,1-5H3,(H,18,19)
• InChI Key： YLDJPASYMBRHMW-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(=O)O)CC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{[(Tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic acid

Exploring the Potential of 2-{[(Tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic Acid in Modern Research

The compound with CAS No. 2580182-84-7, known as 2-{[(Tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic acid, has garnered significant attention in the scientific community due to its unique chemical structure and promising applications. This compound is a derivative of propanoic acid, featuring a substituted amino group and a tert-butoxy carbonyl moiety, which contribute to its versatile reactivity and potential in various fields. Recent studies have highlighted its role in drug discovery, materials science, and agricultural chemistry, making it a focal point for researchers worldwide.

The tert-butoxy carbonyl group attached to the amino functionality is a key feature of this compound. This group is well-known for its ability to stabilize reactive intermediates during chemical transformations, making it highly valuable in organic synthesis. The methyl amino group further enhances the compound's reactivity, enabling it to participate in a wide range of reactions, including nucleophilic substitutions and condensations. These properties have been leveraged in the development of novel bioactive molecules, particularly in the design of peptide analogs and inhibitors for therapeutic targets.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its potential as a carrier for hydrophobic drugs, utilizing its amphiphilic nature to form self-assembled nanoparticles. These nanoparticles have shown enhanced drug encapsulation efficiency and controlled release profiles, making them promising candidates for targeted therapy applications. Additionally, the 4-methylphenyl substituent imparts aromatic stability and enhances the compound's solubility in organic solvents, further aiding its utility in such systems.

In the realm of materials science, this compound has been investigated for its role as a precursor in polymer synthesis. The carboxylic acid functionality can undergo polycondensation reactions to form polyesters or polyamides with tailored mechanical and thermal properties. Recent studies have demonstrated that polymers derived from this compound exhibit excellent biocompatibility and degradation profiles, making them suitable for biomedical applications such as tissue engineering scaffolds and drug-eluting devices.

The tert-butoxy carbonyl group also plays a critical role in peptide synthesis as a protecting group for amino acids. Its ease of removal under mild acidic conditions makes it an ideal choice for solid-phase synthesis protocols. This has led to its widespread use in the preparation of complex peptide sequences with high sequence fidelity, advancing research in proteomics and vaccine development.

Furthermore, this compound has been explored for its potential in agricultural chemistry as a plant growth regulator. Studies have shown that it can modulate plant hormone signaling pathways, leading to enhanced stress tolerance and improved crop yields. The 4-methylphenyl substituent contributes to its bioavailability and stability in soil environments, making it a viable candidate for sustainable agricultural practices.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the conjugated system formed by the tert-butoxy carbonyl and methyl amino groups exhibits unique electronic transitions, which could be harnessed for applications in optoelectronics and sensors. These findings open new avenues for exploring its role in advanced materials and nanotechnology.

In conclusion, 2-{[(Tert-butoxy)carbonyl](methyl)amino}-3-(4-methylphenyl)propanoic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent research breakthroughs, positions it as a valuable tool in drug discovery, materials science, and sustainable agriculture. As ongoing studies continue to uncover new functionalities and applications, this compound is poised to make significant contributions to modern scientific advancements.